Cas no 522604-25-7 (2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 522604-25-7
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD03482885
• CID: 2625605
• PubChem ID: 2360195
• Update Time: 2025-06-09

2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloroimidazo[1,2-a]pyridine-3-carboxylic acid
• 2-Chloro-imidazo[1,2-a]pyridine-3-carboxylic acid
• Enamine_003311
• MLS000776516
• HMS2680I17
• HMS1403G11
• NE26881
• SMR000371515
• Z56843575
• 2-Chloro-imidazo[1,2-a]pyridine-3-carboxylic acid, AldrichCPR
• XVA60425
• BS-13744
• DB-192820
• 2-chloroimidazo[1,2-a]pyridine-3-carboxylicacid
• DTXSID70368240
• EN300-05710
• AKOS000121737
• MFCD03482885
• CHEMBL1392792
• CS-WAA0070
• SCHEMBL9981033
• 522604-25-7
• CS-0035386
• F2124-0542
• 835-003-3
• DTXCID30319278
• 2-chloroimidazo(1,2-a)pyridine-3-carboxylic acid
• 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid

• MDL： MFCD03482885
• Inchi： 1S/C8H5ClN2O2/c9-7-6(8(12)13)11-4-2-1-3-5(11)10-7/h1-4H,(H,12,13)
• InChI Key： CPVGSYXZACHSFJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N2C=CC=CC2=N1

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 2.6

2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid

Introduction to 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 522604-25-7)

2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 522604-25-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid make it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid consists of a fused imidazole and pyridine ring system, with a chlorine atom at the 2-position and a carboxylic acid group at the 3-position. This arrangement provides the molecule with a combination of aromaticity and functional groups that can interact with various biological targets. The presence of the carboxylic acid group also confers potential for forming hydrogen bonds and other non-covalent interactions, which are crucial for its biological activity.

Recent studies have highlighted the potential of 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a treatment for inflammatory diseases.

In addition to its anti-inflammatory properties, 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid has shown promise in cancer research. A study published in Cancer Research in 2020 demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and death. These findings suggest that 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid could be developed into a novel anticancer agent with minimal side effects.

The neuroprotective properties of 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid have also been investigated. A study published in Neuropharmacology in 2019 reported that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. The researchers observed significant neuroprotection in both cell culture and animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These results indicate that 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid has potential as a neuroprotective agent for treating these debilitating conditions.

The synthetic accessibility of 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 3-chloropyridine with an appropriate imidazole derivative followed by carboxylation to introduce the carboxylic acid group. This synthetic strategy allows for easy modification of the molecule to optimize its pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid-based drugs. Preliminary results from phase I trials have shown promising outcomes with good tolerability and pharmacokinetic profiles. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

In conclusion, 2-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 522604-25-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new applications and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing healthcare solutions.